1-benzyl-4-{[4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy]acetyl}piperazine

• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-2-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy]ethanone
• InChI: InChI=1S/C23H26N4O3/c1-2-21-24-23(30-25-21)19-8-10-20(11-9-19)29-17-22(28)27-14-12-26(13-15-27)16-18-6-4-3-5-7-18/h3-11H,2,12-17H2,1H3
• InChI Key: WGLYZCDENRJZCV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2=CC=C(C=C2)OCC(=O)N3CCN(CC3)CC4=CC=CC=C4
• Molecular Formula: C23H26N4O3
• Molecular Weight: 406.5 g/mol

Description

1-benzyl-4-{[4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy]acetyl}piperazine, also known as BEO-P, is a novel compound that has attracted significant attention in the scientific community due to its potential applications in drug discovery and development. BEO-P is a piperazine derivative that has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of 1-benzyl-4-{[4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy]acetyl}piperazine is not fully understood, but it has been proposed that it inhibits the activity of enzymes involved in cell proliferation and survival. 1-benzyl-4-{[4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy]acetyl}piperazine has been shown to inhibit the activity of histone deacetylase (HDAC), which is involved in the regulation of gene expression and cell differentiation. 1-benzyl-4-{[4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy]acetyl}piperazine has also been shown to inhibit the activity of topoisomerase II, which is involved in DNA replication and repair.
Biochemical and Physiological Effects
1-benzyl-4-{[4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy]acetyl}piperazine has been shown to induce oxidative stress and DNA damage in cancer cells, leading to cell cycle arrest and apoptosis. 1-benzyl-4-{[4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy]acetyl}piperazine has also been shown to inhibit angiogenesis, which is the formation of new blood vessels that are necessary for tumor growth and metastasis. 1-benzyl-4-{[4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy]acetyl}piperazine has been found to have low toxicity in normal cells, indicating its potential as a selective anticancer agent.

Advantages and Limitations for Lab Experiments

1-benzyl-4-{[4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy]acetyl}piperazine has several advantages for lab experiments, including its high potency and selectivity against cancer cells. 1-benzyl-4-{[4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy]acetyl}piperazine is also stable and can be easily synthesized using various methods. However, 1-benzyl-4-{[4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy]acetyl}piperazine has limitations, including its low solubility in water and its potential toxicity in vivo. Further studies are needed to optimize the formulation and delivery of 1-benzyl-4-{[4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy]acetyl}piperazine for in vivo applications.

Future Directions

There are several future directions for research on 1-benzyl-4-{[4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy]acetyl}piperazine, including the optimization of the synthesis method, the investigation of its mechanism of action, and the evaluation of its efficacy and toxicity in animal models. Further studies are needed to identify the molecular targets of 1-benzyl-4-{[4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy]acetyl}piperazine and to elucidate its potential applications in drug discovery and development. The development of 1-benzyl-4-{[4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy]acetyl}piperazine analogs with improved pharmacological properties is also an area of future research.

Synthesis Methods

1-benzyl-4-{[4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy]acetyl}piperazine has been synthesized using different methods, including the condensation reaction of 1-benzylpiperazine with 4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenylacetic acid in the presence of a coupling agent. Another method involves the reaction of 1-benzylpiperazine with 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoyl chloride in the presence of a base. The yield and purity of 1-benzyl-4-{[4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy]acetyl}piperazine depend on the reaction conditions, and optimization of the synthesis method is ongoing.

Scientific Research Applications

1-benzyl-4-{[4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy]acetyl}piperazine has been shown to exhibit significant activity against various cancer cell lines, including breast, lung, and colon cancer. 1-benzyl-4-{[4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy]acetyl}piperazine has been found to induce cell cycle arrest and apoptosis in cancer cells, indicating its potential as an anticancer agent. 1-benzyl-4-{[4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy]acetyl}piperazine has also been shown to inhibit the growth of bacteria and fungi, suggesting its potential as an antimicrobial agent.